Cas no 1425485-87-5 (B-Raf IN 10)

• Product Name: B-Raf IN 10
• CAS No: 1425485-87-5
• MF: C₂₂H₂₁F₃N₄O₄S
• MW: 494.486754179001
• CID: 5517436
• PubChem ID: 71506198
• Update Time: 2025-05-20

B-Raf IN 10 Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[2,4,5-trifluoro-3-[[3-(4-morpholinyl)-6-quinoxalinyl]carbonyl]phenyl]-
• B-Raf IN 10
• Uplarafenib
• HAYBWDINAFTFCJ-UHFFFAOYSA-N
• Compound A [WO2022119905A2]
• EX-A9288
• N-[2,4,5-Trifluoro-3-[[3-(4-morpholinyl)-6-quinoxalinyl]carbonyl]phenyl]-1-propanesulfonamide
• CS-0609806
• DA-51367
• TQU3V7CXC3
• 1425485-87-5
• N-[2,4,5-trifluoro-3-(3-morpholin-4-ylquinoxaline-6-carbonyl)phenyl]propane-1-sulfonamide
• GTPL12882
• N-(2,4,5-trifluoro-3-(3-morpholinoquinoxaline-6-carbonyl)phenyl)propane-1-sulfonamide
• uplarafenib [INN]
• HY-148059
• SCHEMBL14716189
• CHEMBL5314547
• MS-29175

• Inchi： 1S/C22H21F3N4O4S/c1-2-9-34(31,32)28-17-11-14(23)20(24)19(21(17)25)22(30)13-3-4-15-16(10-13)27-18(12-26-15)29-5-7-33-8-6-29/h3-4,10-12,28H,2,5-9H2,1H3
• InChI Key： HAYBWDINAFTFCJ-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC(F)=C(F)C(C(C2=CC=C3C(=C2)N=C(N2CCOCC2)C=N3)=O)=C1F)(=O)=O)CC

Computed Properties

• Exact Mass: 494.12356082g/mol
• Monoisotopic Mass: 494.12356082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on B-Raf IN 10

B-Raf IN 10 (CAS No. 1425485-87-5): A Promising Inhibitor in Cancer Research

B-Raf IN 10, identified by the Chemical Abstracts Service (CAS) number 1425485-87-5, is a novel and potent inhibitor of the B-Raf kinase, a key protein in the mitogen-activated protein kinase (MAPK) signaling pathway. This pathway plays a crucial role in cell proliferation, differentiation, and survival, making it a significant target for cancer therapy. Recent advancements in the field have highlighted the potential of B-Raf IN 10 as a promising therapeutic agent for various cancers, particularly those driven by mutations in the B-Raf gene.

The B-Raf kinase is a serine/threonine-specific protein kinase that is frequently mutated in human cancers, most notably in melanoma, colorectal cancer, and thyroid cancer. The most common mutation, V600E, results in constitutive activation of the kinase, leading to uncontrolled cell growth and proliferation. B-Raf IN 10 has been designed to selectively inhibit this mutant form of B-Raf, thereby disrupting the aberrant signaling and potentially halting tumor progression.

Preclinical studies have demonstrated that B-Raf IN 10 exhibits high selectivity and potency against B-Raf V600E mutant cells. In vitro assays have shown that it effectively inhibits the growth of melanoma cell lines harboring the V600E mutation, with minimal effects on wild-type B-Raf cells. This selectivity is crucial for minimizing off-target effects and reducing potential side effects in patients.

Furthermore, B-Raf IN 10 has shown promising results in animal models of cancer. In xenograft models of melanoma, treatment with B-Raf IN 10 led to significant tumor regression and improved survival rates. These findings suggest that B-Raf IN 10 has the potential to be an effective therapeutic agent for treating B-Raf mutant cancers.

The mechanism of action of B-Raf IN 10 involves binding to the ATP-binding site of the B-Raf kinase, thereby blocking its catalytic activity. This inhibition disrupts the MAPK signaling pathway, leading to a reduction in downstream signaling molecules such as ERK (extracellular signal-regulated kinase). The disruption of this pathway can result in cell cycle arrest and apoptosis in cancer cells.

In addition to its direct inhibitory effects on B-Raf, recent studies have also explored the combination therapy potential of B-Raf IN 10. Combining B-Raf IN 10 with other targeted therapies or chemotherapy agents has shown synergistic effects in preclinical models. For example, when used in conjunction with MEK inhibitors or immune checkpoint inhibitors, B-Raf IN 10 has demonstrated enhanced anti-tumor activity and improved outcomes.

The safety profile of B-Raf IN 10 is another important aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its further evaluation in clinical trials.

Clinical trials are currently underway to assess the efficacy and safety of B-Raf IN 10 in patients with B-Raf mutant cancers. Early-phase trials have shown promising results, with several patients experiencing partial or complete responses to treatment. These findings have generated significant interest in the oncology community and highlight the potential of B-Raf IN 10 as a new treatment option for patients with limited therapeutic options.

In conclusion, B-Raf IN 10 (CAS No. 1425485-87-5) represents a significant advancement in the field of cancer research and therapy. Its high selectivity for B-Raf V600E mutant cells, combined with its favorable safety profile and promising preclinical and early clinical results, make it a promising candidate for further development as a targeted therapy for B-Raf mutant cancers. Ongoing research continues to explore its full therapeutic potential and optimize its use in combination with other treatments.